Cas no 1283266-79-4 (2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid)

• Product Name: 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid
• CAS No: 1283266-79-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 2619247
• PubChem ID: 83851426
• Update Time: 2025-08-05

2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid
• 1283266-79-4
• DB-093092
• SCHEMBL17328081
• 2-(1-(tert-Butoxycarbonyl)-2-methylpiperidin-4-yl)acetic acid
• 2-[(2S)-1-tert-butoxycarbonyl-2-methyl-4-piperidyl]acetic acid
• 2-[(2R)-1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl]acetic acid
• 2227202-48-2

• Inchi： 1S/C13H23NO4/c1-9-7-10(8-11(15)16)5-6-14(9)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： NSZMAEOVKZKSGA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 257.16270821Da
• Monoisotopic Mass: 257.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid

2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid: A Comprehensive Overview

The compound with CAS No. 1283266-79-4, commonly referred to as 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, applications, and the latest research findings.

Structural Analysis

The molecular structure of 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid is characterized by a piperidine ring substituted with a tert-butoxycarbonyl (Boc) group and a methyl group. The acetic acid moiety is attached to the piperidine ring at the 4-position, creating a versatile scaffold for further functionalization. This structure makes it an ideal candidate for exploring stereochemical properties and evaluating its potential as a building block in drug design.

Synthesis and Chemical Properties

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically enriched versions of this compound, which are crucial for studying its stereochemical effects in biological systems. The Boc group serves as a protecting group for the amine functionality, ensuring stability during intermediate steps of synthesis.

Biological Activity and Applications

Research has demonstrated that 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid exhibits potent activity in several biological assays. For instance, studies have shown that it acts as an effective inhibitor of certain enzymes implicated in neurodegenerative diseases. Additionally, its ability to modulate ion channels makes it a promising candidate for developing novel therapeutic agents targeting conditions such as epilepsy and chronic pain.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the pharmacokinetic profile of this compound in preclinical models. The results indicated favorable absorption and metabolism properties, suggesting its potential for oral administration. Furthermore, computational modeling studies have revealed that the compound's acetic acid moiety plays a critical role in its binding affinity to target proteins.

Future Directions

The future of 2-{1-[(tert-butoxy)carbonyl]-2-methylpiperidin-4-yl}acetic acid lies in exploring its therapeutic potential across diverse disease areas. Ongoing research is focused on optimizing its pharmacokinetic properties and investigating its efficacy in treating conditions such as cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant compounds.

In conclusion, CAS No. 1283266-79-4 represents a significant advancement in organic chemistry with immense potential for drug discovery. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative therapeutic agents. As further studies unfold, this compound is poised to make substantial contributions to the field of medicinal chemistry.